(+/-)-β-Hydrastine-d3
(+/-)-β-Hydrastine-d3
Brand Name:
Vulcanchem
CAS No.:
1346598-42-2
VCID:
VC0119279
InChI:
InChI=1S/C21H21NO6/c1-22-7-6-11-8-15-16(27-10-26-15)9-13(11)18(22)19-12-4-5-14(24-2)20(25-3)17(12)21(23)28-19/h4-5,8-9,18-19H,6-7,10H2,1-3H3/t18-,19+/m0/s1/i1D3
SMILES:
CN1CCC2=CC3=C(C=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OCO3
Molecular Formula:
C21H21NO6
Molecular Weight:
386.418
(+/-)-β-Hydrastine-d3
CAS No.: 1346598-42-2
Cat. No.: VC0119279
Molecular Formula: C21H21NO6
Molecular Weight: 386.418
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1346598-42-2 |
|---|---|
| Molecular Formula | C21H21NO6 |
| Molecular Weight | 386.418 |
| IUPAC Name | (3R)-6,7-dimethoxy-3-[(5S)-6-(trideuteriomethyl)-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one |
| Standard InChI | InChI=1S/C21H21NO6/c1-22-7-6-11-8-15-16(27-10-26-15)9-13(11)18(22)19-12-4-5-14(24-2)20(25-3)17(12)21(23)28-19/h4-5,8-9,18-19H,6-7,10H2,1-3H3/t18-,19+/m0/s1/i1D3 |
| Standard InChI Key | JZUTXVTYJDCMDU-ORDZOMCNSA-N |
| SMILES | CN1CCC2=CC3=C(C=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OCO3 |
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